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Compound of Interest

Compound Name: Span 40

Cat. No.: B10781940 Get Quote

Span 40, chemically known as sorbitan monopalmitate, is a biodegradable surfactant widely

used in research and development for its emulsifying and solubilizing properties.[1] While

generally not classified as a hazardous substance, proper disposal is crucial to maintain a safe

laboratory environment and ensure regulatory compliance.[2][3] This guide provides essential

safety and logistical information for the appropriate handling and disposal of Span 40.

Immediate Safety and Handling Precautions
Before disposal, it is important to adhere to standard laboratory safety protocols. In case of

accidental release, sweep or shovel the solid material into a suitable, closed container for

disposal.[2] For spills, it is also recommended to clean contaminated surfaces with an excess

of water.[4] While no special environmental precautions are generally required, it is good

practice to prevent the material from entering drains or water courses.[2][3]

Step-by-Step Disposal Procedure
The recommended disposal method for Span 40 is to treat it as an unused chemical product

and dispose of it in accordance with local, regional, national, and international regulations.[4]

Product Residues: Unused or surplus Span 40 should be offered to a licensed disposal

company.[2] Do not mix with other waste.[5]

Contaminated Materials: Any materials, such as gloves or weighing paper, that have come

into contact with Span 40 should be collected in a designated and clearly labeled hazardous
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waste container.[6]

Contaminated Packaging: The original container of Span 40, even if empty, may contain

product residues.[7] Therefore, it should be disposed of in the same manner as the unused

product.[2]

Consult Local Authorities: Always consult your institution's environmental health and safety

office or the local waste management authority for specific guidance on chemical disposal.[6]

[8]

Quantitative Data and Hazard Information
While specific quantitative limits for disposal are not provided in the safety data sheets, the

following table summarizes key data and classifications for Span 40.

Property Value Reference

Chemical Name Sorbitan monopalmitate [3][4]

CAS Number 26266-57-9 [2][3][4]

Hazard Classification
Not classified as a hazardous

substance or mixture.
[2][3]

Environmental Hazards

Generally, no special

environmental precautions are

required.

[2] However, it is classified as

WGK 1: slightly water

endangering in Germany.[3]

Personal Protective Equipment

(PPE)

Safety glasses, lab coat, and

chemical-resistant gloves.
[2][6]

Experimental Protocols
The provided search results do not contain detailed experimental protocols for the disposal of

Span 40. The standard procedure is to follow the guidelines outlined in the product's Safety

Data Sheet and local regulations.

Span 40 Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Span
40.

Span 40 for Disposal
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Caption: Decision workflow for the proper disposal of Span 40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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